Cas no 2549052-98-2 (2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine)

• Product Name: 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine
• CAS No: 2549052-98-2
• MF: C₁₈H₁₈N₆O₂
• MW: 350.374522686005
• CID: 5314809
• PubChem ID: 154583866
• Update Time: 2025-10-30

2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-5-yl[4-[[5-(4-pyridinyl)-2-pyrimidinyl]oxy]-1-piperidinyl]methanone
• AKOS040726548
• 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine
• F6761-2398
• 2549052-98-2

• Inchi： 1S/C18H18N6O2/c25-17(16-11-20-12-23-16)24-7-3-15(4-8-24)26-18-21-9-14(10-22-18)13-1-5-19-6-2-13/h1-2,5-6,9-12,15H,3-4,7-8H2,(H,20,23)
• InChI Key： GCFXLCRAAZRILP-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=CN=CC=2)=CN=1)C1CCN(C(C2=CN=CN2)=O)CC1

Computed Properties

• Exact Mass: 350.14912384g/mol
• Monoisotopic Mass: 350.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 688.2±65.0 °C(Predicted)
• pka: 12.50±0.10(Predicted)

Additional information on 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine

Recent Advances in the Study of 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine (CAS: 2549052-98-2)

The compound 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine (CAS: 2549052-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical studies.

In terms of biological activity, 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine has demonstrated promising results in various in vitro and in vivo models. The compound has shown potent inhibitory activity against specific kinase targets, which are implicated in the pathogenesis of several diseases, including cancer and inflammatory disorders. Mechanistic studies have revealed that the compound acts as a selective kinase inhibitor, binding to the ATP-binding site of the target enzyme and disrupting its activity. This mode of action suggests potential applications in targeted therapy.

Pharmacokinetic and pharmacodynamic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. Additionally, toxicity studies have shown that the compound has an acceptable safety profile, with no significant adverse effects observed at therapeutic doses.

The potential therapeutic applications of 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine are being explored in various disease models. For instance, in oncology, the compound has demonstrated efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. In inflammatory diseases, it has shown the ability to modulate immune responses and reduce inflammation. These findings highlight the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising results, several challenges remain to be addressed. For example, further optimization of the compound's physicochemical properties may be necessary to improve its solubility and tissue penetration. Additionally, more extensive preclinical studies are needed to fully characterize its safety and efficacy profiles. Collaborative efforts between academia and industry are expected to accelerate the development of this compound and bring it closer to clinical trials.

In conclusion, 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine (CAS: 2549052-98-2) represents a promising candidate for therapeutic development in various disease areas. The latest research has provided valuable insights into its synthesis, biological activity, and potential applications. Continued investigation and optimization of this compound are likely to yield significant advancements in the field of chemical biology and medicinal chemistry.